Cas no 1806000-75-8 (4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806000-75-8
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911037
• Update Time: 2025-10-25

4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6F3N3O2/c9-8(10,11)16-6-2-14-5(1-12)4(3-15)7(6)13/h2,15H,3H2,(H2,13,14)
• InChI Key： VCYHHXRXTVXMHL-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C#N)C(CO)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.1
• Topological Polar Surface Area: 92.2

Additional information on 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806000-75-8)

The compound 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806000-75-8) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a cyano substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel heterocyclic compounds and its applications in drug discovery.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol aligns with this trend, as it improves lipophilicity and resistance to enzymatic degradation. This compound is particularly relevant in the design of kinase inhibitors and antiviral agents, addressing current challenges in precision medicine and infectious disease research.

The synthetic versatility of 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol is another key advantage. Its amino and hydroxymethyl functional groups allow for further derivatization, enabling the creation of diverse small-molecule libraries. This adaptability is crucial for high-throughput screening (HTS) campaigns, where researchers seek to identify lead compounds for cancer therapy and neurodegenerative diseases. The compound's CAS No. 1806000-75-8 is frequently cited in patent literature, underscoring its industrial relevance.

From an environmental perspective, the trifluoromethoxy moiety in 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol has drawn attention due to its persistence in ecosystems. However, advancements in green chemistry have led to more sustainable synthetic routes, minimizing waste and energy consumption. This aligns with the growing emphasis on sustainable drug development, a topic frequently searched in academic and industrial circles.

Analytical characterization of 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality control standards, which are critical for regulatory approval in pharmaceutical applications. The compound's stability under various pH conditions also makes it suitable for formulation studies, another area of high interest in drug delivery research.

In summary, 4-Amino-2-cyano-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806000-75-8) represents a cutting-edge tool for modern chemical research. Its multifaceted applications—from medicinal chemistry to material science—highlight its importance in addressing global health and technological challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutic innovations.